Cas no 364364-00-1 (2-bromo-1-fluoro-3-isothiocyanatobenzene)

• Product Name: 2-bromo-1-fluoro-3-isothiocyanatobenzene
• CAS No: 364364-00-1
• MF: C₇H₃BrFNS
• MW: 232.072822809219
• CID: 4649915
• PubChem ID: 88119912
• Update Time: 2024-11-08

2-bromo-1-fluoro-3-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-3-isothiocyanatobenzene
• AKOS030235244
• 364364-00-1
• SCHEMBL7256052
• EN300-1693608
• GEO-03723
• SY328730
• MFCD22557657
• 2-Bromo-3-fluorophenyl Isothiocyanate
• G72470
• 2-bromo-1-fluoro-3-isothiocyanato-benzene

• Inchi： 1S/C7H3BrFNS/c8-7-5(9)2-1-3-6(7)10-4-11/h1-3H
• InChI Key： BIANPLKOXXZKJV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1N=C=S)F

Computed Properties

• Exact Mass: 230.91536g/mol
• Monoisotopic Mass: 230.91536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes